molecular formula C11H10N2O2 B8382123 4-(Cyclohexa-1,3-dienyl)-3-nitropyridine

4-(Cyclohexa-1,3-dienyl)-3-nitropyridine

Cat. No.: B8382123
M. Wt: 202.21 g/mol
InChI Key: ISRMMLDNRHRONS-UHFFFAOYSA-N
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Description

4-(Cyclohexa-1,3-dienyl)-3-nitropyridine is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10N2O2

Molecular Weight

202.21 g/mol

IUPAC Name

4-cyclohexa-1,3-dien-1-yl-3-nitropyridine

InChI

InChI=1S/C11H10N2O2/c14-13(15)11-8-12-7-6-10(11)9-4-2-1-3-5-9/h1-2,4,6-8H,3,5H2

InChI Key

ISRMMLDNRHRONS-UHFFFAOYSA-N

Canonical SMILES

C1CC(=CC=C1)C2=C(C=NC=C2)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of 4-(3-nitropyridin-4-yl)cyclohex-3-enyl methanesulfonate (1.0 equiv) in tetrahydrofuran (0.1M) was added DBU (1.8 equiv.) at room temperature. The reaction mixture was stirred at rt overnight. The reaction mixture was diluted with ethyl acetate (200 mL), and washed with sat NaCl (30 mL). The organic was dried with MgSO4, filtered and concentrated. The residue was purified by column (5% methanol in 1:1 ethyl acetate and hexanes) to give 4-(cyclohexa-1,3-dienyl)-3-nitropyridine. LC/MS (m/z): MH+=203.2, Rt=0.85.
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Synthesis routes and methods III

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To a solution of 3-(3-nitropyridin-4-yl)cyclohex-2-enol (1.0 equiv.) was added dioxane (0.18 M) and p-TSA (1.1 equiv.). The solution was heated to 100° C. for 4 h. Cooled to room temperature, worked up with sat. NaHCO3 and ethyl acetate, the organic phase was dried with Na2SO4 and concentrated. The crude was purified via silica gel column chromatography eluting with 100% DCM to give 4-(cyclohexa-1,3-dienyl)-3-nitropyridine as a yellow oil (27% yield). LCMS (m/z): 203.1 (MH+), LC Rt=3.53 min, 1H-NMR (CDCl3): 9.02 (s, 1H), 8.70 (d, J=5.3, 1H), 7.30 (d, J=5.3, 1H), 6.15-6.17 (m, 1H), 6.02-6.11 (m, 2H), 2.35-2.38 (m, 4H).
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